Cas no 943026-55-9 (4-(prop-2-yn-1-yloxy)phenylmethanamine)

• Product Name: 4-(prop-2-yn-1-yloxy)phenylmethanamine
• CAS No: 943026-55-9
• MF: C₁₀H₁₁NO
• MW: 161.2
• MDL: MFCD12802758
• CID: 4531551
• PubChem ID: 58281036
• Update Time: 2025-09-28

4-(prop-2-yn-1-yloxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(2-propyn-1-yloxy)-
• 4-(prop-2-yn-1-yloxy)phenylmethanamine

• MDL： MFCD12802758
• Inchi： InChI=1S/C10H11NO/c1-2-7-12-10-5-3-9(8-11)4-6-10/h1,3-6H,7-8,11H2
• InChI Key： VUVHYJKFIRKPJR-UHFFFAOYSA-N
• SMILES： C#CCOC1=CC=C(C=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(prop-2-yn-1-yloxy)phenylmethanamine

4-(Prop-2-yn-1-yloxy)phenylmethanamine: An Overview of a Versatile Compound (CAS No. 943026-55-9)

4-(Prop-2-yn-1-yloxy)phenylmethanamine, also known by its CAS number 943026-55-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound features a propargyloxy group attached to a phenylmethanamine moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-(prop-2-yn-1-yloxy)phenylmethanamine is characterized by the presence of a terminal alkyne (propargyloxy) group, which can undergo a variety of chemical transformations. The alkyne functionality provides a versatile handle for click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in the synthesis of complex molecules and conjugates. This makes 4-(prop-2-yn-1-yloxy)phenylmethanamine an attractive building block for the development of novel drugs and therapeutic agents.

In recent years, there has been a growing interest in the use of 4-(prop-2-yn-1-yloxy)phenylmethanamine in the context of drug discovery and development. One notable application is its use as a precursor in the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides but with improved pharmacological properties. Peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 4-(prop-2-yn-1-yloxy)phenylmethanamine as a scaffold for the design of selective serotonin reuptake inhibitors (SSRIs). SSRIs are commonly used to treat depression and anxiety disorders, and the ability to fine-tune their selectivity and potency through structural modifications can lead to more effective and safer therapeutic options. The propargyloxy group in 4-(prop-2-yn-1-yloxy)phenylmethanamine allows for the introduction of diverse functional groups, enabling researchers to explore a wide range of chemical space.

Beyond its use in medicinal chemistry, 4-(prop-2-yn-1-yloxy)phenylmethanamine has also found applications in materials science. The terminal alkyne group can be used to functionalize surfaces or polymers through click chemistry reactions, leading to the development of advanced materials with tailored properties. For example, researchers have utilized this compound to create self-assembled monolayers (SAMs) on gold surfaces, which have potential applications in biosensors and other nanotechnology-based devices.

In the realm of organic synthesis, 4-(prop-2-yn-1-yloxy)phenylmethanamine serves as an excellent starting material for the preparation of complex organic molecules. Its reactivity and functional group compatibility make it suitable for a wide range of synthetic transformations, including cross-coupling reactions, cycloadditions, and nucleophilic substitutions. These synthetic routes enable chemists to access a diverse array of compounds with potential biological activity.

The safety profile of 4-(prop-2-yn-1-yloxy)phenylmethanamine is another important consideration for its use in pharmaceutical research. While it is not classified as a hazardous substance, proper handling and storage practices should be followed to ensure safety in laboratory settings. Researchers should consult relevant safety data sheets (SDS) for detailed information on handling, storage, and disposal procedures.

In conclusion, 4-(prop-2-yn-1-yloxy)phenylmethanamine (CAS No. 943026-55-9) is a versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and organic synthesis. Its unique structural features and reactivity make it an attractive building block for the development of novel drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its impact on scientific and technological innovation.